2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• Molecular Formula: C20H22FN5OS
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H22FN5OS/c1-20(2,3)14-6-4-13(5-7-14)18-24-25-19(26(18)22)28-12-17(27)23-16-10-8-15(21)9-11-16/h4-11H,12,22H2,1-3H3,(H,23,27)
• InChI Key: URBQGTLWJKAVSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)F

Description

2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a tert-butylphenyl group, and a fluorophenylacetamide moiety

Preparation Methods

Step 1: Esterification of 4-Fluorobenzoic Acid

Reaction :

$$\text{4-Fluorobenzoic acid} + \text{MeOH} \xrightarrow{\text{H}$$2\text{SO}4, \Delta} \text{Methyl 4-fluorobenzoate}

Conditions :

• Methanol (180 mL) and concentrated H$_2$SO$_4$ (6 mL)

• Reflux for 12–14 hours

• Yield: 85–90%

Step 2: Synthesis of 4-Fluorobenzohydrazide

Reaction :

$$\text{Methyl 4-fluorobenzoate} + \text{N}$$2\text{H}4\cdot\text{H}_2\text{O} \xrightarrow{\text{MeOH}, \Delta} \text{4-Fluorobenzohydrazide}

Conditions :

• Hydrazine hydrate (0.2 mol) in methanol

• Reflux for 12–15 hours

• Yield: 78–82%

Step 3: Formation of Thiosemicarbazide Intermediate

Reaction :

$$\text{4-Fluorobenzohydrazide} + \text{Phenyl isothiocyanate} \xrightarrow{\text{Reflux}} \text{2-(4-Fluorobenzoyl)-N-phenylhydrazinecarbothioamide}$$

Conditions :

• Ethanol solvent, reflux for 4–6 hours

• Yield: 65–70%

Step 4: Cyclization to 1,2,4-Triazole Core

Reaction :

$$\text{Thiosemicarbazide} \xrightarrow{\text{KOH}, \Delta} \text{5-(4-Fluorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol}$$

Conditions :

• 2N KOH in ethanol, reflux for 3–4 hours

• Yield: 70–75%

Step 5: Coupling with 2-Chloro-N-(4-fluorophenyl)Acetamide

Reaction :

$$\text{Triazole-3-thiol} + \text{2-Chloro-N-(4-fluorophenyl)acetamide} \xrightarrow{\text{Base}} \text{Target Compound}$$

Conditions :

• K$_2$CO$_3$ in anhydrous DMF, 60–70°C for 6–8 hours

• Yield: 68–72%

Optimization of Critical Parameters

Table 1: Impact of Solvent on Cyclization Step

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Ethanol	78	4	70
DMF	100	3	65
THF	66	5	60

Ethanol provides optimal balance between reaction rate and yield due to its polarity and boiling point.

Table 2: Base Selection for Coupling Reaction

Base	Solvent	Yield (%)	Purity (HPLC)
K$_2$CO$_3$	DMF	72	98.5
NaH	THF	65	97.2
Et$_3$N	CH$_3$CN	58	96.8

K$_2$CO$_3$ in DMF achieves superior nucleophilic displacement of chlorine while minimizing side reactions.

Structural Elucidation and Characterization

Spectroscopic Data:

• FT-IR (KBr, cm$^{-1}$) :

  • 3270 (N–H stretch, acetamide), 1675 (C=O), 1590 (C=N triazole)

• $^1 \text{H}$ NMR (400 MHz, DMSO-d$_6$) :

  • δ 8.21 (s, 1H, triazole-H), 7.85–7.12 (m, 13H, aromatic), 4.10 (s, 2H, SCH$_2$)

• Mass Spec (ESI+) :

  • m/z 474.2 [M+H]$^+$ (calculated: 473.6)

Purity Assessment:

• Elemental analysis: C 65.82%, H 5.72%, N 14.75% (theoretical: C 65.91%, H 5.70%, N 14.79%)

• HPLC: 98.9% purity (C18 column, MeOH:H$_2$O = 70:30)

Comparative Analysis with Alternative Methodologies

Microwave-Assisted Synthesis:

• Reduces cyclization time from 4 hours to 30 minutes

• Yield increases to 78% due to uniform heating

Ultrasound-Promoted Thioacetylation:

• Enhances reaction rate by 40% via cavitation effects

• Limited to small-scale synthesis due to equipment constraints

Industrial-Scale Production Considerations

Key Challenges:

• Exothermic nature of cyclization requires precise temperature control

• Residual K$_2$CO$_3$ necessitates thorough washing to prevent column fouling

Process Intensification Strategies:

• Continuous flow reactors for esterification and coupling steps

• In-line FT-IR monitoring for real-time reaction tracking

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, solvents, and catalysts. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce various substituted analogs .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of triazole compounds exhibit significant anticancer properties. The specific compound discussed has shown promise in inhibiting various cancer cell lines. For instance:

• In vitro studies demonstrated that the compound effectively inhibits cell growth in multiple cancer types, including breast and lung cancers.
• The mechanism of action is believed to involve the inhibition of specific pathways related to cell proliferation and survival.

Fungicidal Properties

Triazole derivatives are widely recognized for their fungicidal properties. The compound has been evaluated for:

• Fungal Inhibition : Exhibiting activity against various plant pathogens, thus serving as a potential agricultural fungicide.
• Crop Protection : Its application can enhance crop yield by protecting plants from fungal diseases.

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of the compound on human cancer cell lines such as MDA-MB-231 (breast cancer) and A549 (lung cancer). Results showed:

• Percent Growth Inhibition (PGI) :
  • MDA-MB-231: 75%
  • A549: 68%
    These results suggest a strong potential for further development as an anticancer therapeutic.

Case Study 2: Agricultural Application

Field trials assessed the effectiveness of the compound as a fungicide against common agricultural pathogens. The findings included:

• Efficacy Rate : Demonstrated over 80% reduction in fungal infection rates in treated crops compared to controls.

Summary Table of Applications

Application Area	Specific Use	Efficacy/Results
Medicinal	Anticancer	PGI up to 75% against MDA-MB-231
Agricultural	Fungicide	Over 80% reduction in fungal infections

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 2-amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole
• Bis(4-tert-butylphenyl)amine
• 4-tert-butylphenylboronic acid

Uniqueness

What sets 2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide apart is its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.

Biological Activity

The compound 2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a novel triazole derivative that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including in vitro and in vivo studies, mechanisms of action, and comparisons with related compounds.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_4S$, with a molecular weight of approximately 348.45 g/mol . The structure features a triazole ring, an acetamide group, and a sulfanyl moiety, which are significant for its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The triazole ring is known for its role in inhibiting enzymes such as cytochrome P450, which is involved in drug metabolism and synthesis of steroid hormones.
• Antimicrobial Activity : The sulfanyl group may enhance the compound's ability to penetrate bacterial membranes, thus exhibiting antimicrobial effects.
• Antitumor Activity : Studies suggest that the compound may induce apoptosis in cancer cells by disrupting cellular signaling pathways.

Antimicrobial Activity

In vitro studies have demonstrated that the compound exhibits significant antimicrobial properties against various bacterial strains. For example:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These results indicate that the compound is particularly effective against Gram-negative bacteria, which are typically more resistant to antibiotics.

Antitumor Activity

Research has shown that 2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide exhibits cytotoxic effects on various cancer cell lines:

Cancer Cell Line	IC50 (µM)
MDA-MB-231 (Breast Cancer)	3.3
HeLa (Cervical Cancer)	5.0
A549 (Lung Cancer)	7.5

These findings suggest that the compound may be a promising candidate for further development as an anticancer agent.

Case Studies

• Study on Antimicrobial Efficacy :
  A recent study evaluated the antimicrobial efficacy of several triazole derivatives, including our compound. It was found to outperform traditional antibiotics in inhibiting growth in resistant bacterial strains .
• Antitumor Mechanism Investigation :
  In a study focusing on the antitumor mechanism, researchers observed that treatment with the compound led to increased levels of reactive oxygen species (ROS) in cancer cells, indicating a potential pathway for inducing apoptosis .

Comparative Analysis

When compared to other similar compounds, such as 5-(4-chlorophenyl)-1,3,4-thiadiazole derivatives, our compound demonstrates superior activity against specific cancer cell lines and a broader spectrum of antimicrobial activity .

Q & A

Q. What are the key synthetic routes for synthesizing 2-{[4-amino-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide?

The synthesis typically involves multi-step pathways starting with functionalized triazole precursors. Key steps include:

• Triazole ring formation : Cyclization of thiosemicarbazides under reflux with acetic acid or ethanol .
• Sulfanyl acetamide coupling : Reaction of the triazole intermediate with chloroacetyl derivatives in the presence of a base (e.g., K₂CO₃) and polar aprotic solvents (e.g., DMF) .
• Substituent optimization : The tert-butylphenyl and fluorophenyl groups are introduced via nucleophilic aromatic substitution or Suzuki coupling, requiring precise temperature control (60–80°C) and inert atmospheres .
  Methodological Note : Purification via column chromatography (silica gel, ethyl acetate/hexane) and characterization by ¹H/¹³C NMR and HRMS are critical for confirming purity and structure .

Q. What analytical techniques are used to characterize this compound?

• Structural confirmation : ¹H/¹³C NMR for substituent positioning, FT-IR for functional groups (e.g., C=O at ~1650 cm⁻¹), and X-ray crystallography (if crystals are obtainable) .
• Purity assessment : HPLC with UV detection (λ = 254 nm) and mass spectrometry (ESI-MS) .
• Thermal stability : Differential scanning calorimetry (DSC) to determine melting points and decomposition thresholds .

Advanced Research Questions

Q. How can researchers evaluate the biological activity of this compound in anticancer studies?

• In vitro assays : Use MTT or SRB assays on cancer cell lines (e.g., MCF-7, HeLa) to measure IC₅₀ values. Compare with structurally similar triazole derivatives to assess substituent effects .
• Mechanistic studies : Perform flow cytometry for apoptosis/necrosis profiling and Western blotting to evaluate caspase-3 activation .
• In vivo models : Administer the compound in xenograft mice (e.g., 10–50 mg/kg doses) and monitor tumor volume reduction, paired with histopathology .

Q. How should researchers address contradictory data on the compound’s efficacy across studies?

• Variable control : Standardize assay conditions (e.g., cell passage number, serum concentration) to minimize batch effects .
• Structural analogs : Compare activity with analogs lacking the tert-butylphenyl group to isolate substituent contributions .
• Computational validation : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like EGFR or tubulin, resolving discrepancies between in vitro and in silico results .

Q. What strategies are recommended for studying the compound’s mechanism of action?

• Target identification : Employ surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to screen for protein binding partners .
• Pathway analysis : Use CRISPR-Cas9 knockout libraries in cell lines to identify genetic dependencies linked to the compound’s activity .
• Metabolomics : LC-MS-based profiling to track changes in metabolic pathways (e.g., glycolysis, nucleotide synthesis) post-treatment .

Q. How can the compound’s stability and reactivity under physiological conditions be optimized?

• pH stability : Incubate the compound in buffers (pH 4–9) at 37°C and monitor degradation via HPLC over 24–72 hours .
• Prodrug design : Modify the sulfanyl group to a disulfide or ester to enhance solubility and controlled release in vivo .
• Reactivity mapping : Conduct nucleophilic substitution trials with thiols or amines to identify potential off-target interactions .

Q. What experimental designs are effective for structure-activity relationship (SAR) studies?

• Substituent libraries : Synthesize derivatives with varied aryl groups (e.g., replacing 4-fluorophenyl with chlorophenyl or methoxyphenyl) and test against a panel of biological targets .
• 3D-QSAR modeling : Use CoMFA or CoMSIA to correlate electronic/steric features with activity, guiding rational design .
• Crystallographic data : Resolve X-ray structures of the compound bound to targets (e.g., enzymes) to identify critical binding motifs .

Methodological Best Practices

Q. Handling and storage recommendations

• Storage : -20°C in desiccated, amber vials to prevent hydrolysis of the sulfanyl group .
• Solubility : Pre-dissolve in DMSO (≤1% v/v in assays) to avoid precipitation in aqueous media .

Q. Resolving low synthetic yields or impurities

• Optimization : Increase equivalents of coupling agents (e.g., HATU) or extend reaction times for sulfanyl acetamide formation .
• Purification : Use preparative HPLC with a C18 column for challenging separations of triazole byproducts .